Cas no 1020488-59-8 (2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide)

• Product Name: 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
• CAS No: 1020488-59-8
• MF: C₂₀H₁₅ClN₄OS
• MW: 394.877301454544
• CID: 6545996
• Update Time: 2025-08-01

2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
• 2-chloro-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide

• Inchi： 1S/C20H15ClN4OS/c1-13-11-18(23-19(26)15-9-5-6-10-16(15)21)25(24-13)20-22-17(12-27-20)14-7-3-2-4-8-14/h2-12H,1H3,(H,23,26)
• InChI Key： SNUBXWLQQRZOKL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide

Introduction to 2-Chloro-N-[3-Methyl-1-(4-Phenyl-1,3-Thiazol-2-yl)-1H-Pyrazol-5-yl]Benzamide (CAS No. 1020488-59-8)

2-Chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide, with the CAS number 1020488-59-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, a pyrazole ring, and a benzamide moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide is represented by the formula C₂₀H₁₆ClN₃O₂S. The presence of the chlorine atom and the phenyl group in the thiazole ring enhances its lipophilicity, which is crucial for its ability to cross biological membranes and interact with various cellular targets. The pyrazole ring, known for its anti-inflammatory and analgesic properties, further contributes to the compound's potential therapeutic applications.

Recent studies have explored the biological activities of 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide. One notable area of research is its anti-cancer properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its anti-cancer potential, 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide has been investigated for its anti-inflammatory properties. Research published in the Inflammation Research journal reported that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as the suppression of NF-kB activation.

The pharmacokinetic properties of 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide have also been studied to assess its suitability for therapeutic use. A pharmacokinetic analysis conducted in rats showed that this compound has good oral bioavailability and a favorable half-life, making it a promising candidate for further drug development. The compound's low toxicity profile, as evidenced by in vitro cytotoxicity assays and in vivo toxicity studies, further supports its potential as a safe and effective therapeutic agent.

The synthetic route for preparing 2-chloro-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-y l]benzamide involves several well-established chemical reactions. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between 4-bromothiophenone and thiourea. Subsequent steps include the formation of the pyrazole ring via a cyclocondensation reaction with hydrazine hydrate, followed by N-substitution with 2-chlorobenzoyl chloride to yield the final product. This multi-step synthesis process allows for high yields and purity, making it suitable for large-scale production.

The potential applications of 2-chloro-N-[3-methyl - 1-(4 - phenyl - 1 , 3 - thiazol - 2 - yl) - 1 H - pyrazol - 5 - yl]benzamide extend beyond cancer and inflammation treatment. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential in managing neurodegenerative conditions.

In conclusion, 2-chloro-N-[3-methyl - 1-(4 - phenyl - 1 , 3 - thiazol - 2 - yl) - 1 H - pyrazol - 5 - yl]benzamide (CAS No. 1020488 - 59 - 8) is a promising compound with diverse biological activities and pharmacological properties. Its anti-cancer, anti-inflammatory, and neuroprotective effects make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.